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Compound of Interest

Compound Name: 4-Butoxybenzohydrazide

Cat. No.: B1331719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Butoxybenzohydrazide, a

molecule of interest in medicinal chemistry and drug development. This document details its

molecular structure, physicochemical properties, a detailed experimental protocol for its

synthesis, and a proposed mechanism of action in a key biological pathway.

Core Molecular and Physicochemical Properties
4-Butoxybenzohydrazide is a derivative of benzohydrazide, characterized by a butoxy group

at the para position of the benzene ring. Its chemical properties make it a subject of

investigation for various biological activities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1331719?utm_src=pdf-interest
https://www.benchchem.com/product/b1331719?utm_src=pdf-body
https://www.benchchem.com/product/b1331719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₁H₁₆N₂O₂

Molecular Weight 208.26 g/mol

IUPAC Name 4-butoxybenzohydrazide

CAS Number 5303-13-9

Canonical SMILES CCCCOC1=CC=C(C=C1)C(=O)NN

Physical Description Solid (predicted)

Melting Point Not reported, likely a crystalline solid

Solubility
Soluble in organic solvents like methanol and

ethanol

Synthesis of 4-Butoxybenzohydrazide: An
Experimental Protocol
The following protocol outlines a standard laboratory procedure for the synthesis of 4-
Butoxybenzohydrazide. This method is adapted from established procedures for the

synthesis of analogous 4-alkoxybenzohydrazides.

Principle
The synthesis involves the nucleophilic acyl substitution reaction between ethyl 4-

butoxybenzoate and hydrazine hydrate. The lone pair of electrons on the terminal nitrogen of

hydrazine attacks the electrophilic carbonyl carbon of the ester. This is followed by the

elimination of ethanol, yielding the corresponding hydrazide.

Materials and Reagents
Ethyl 4-butoxybenzoate

Hydrazine hydrate (80% solution)

Absolute ethanol
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Distilled water

Reflux condenser

Round-bottom flask

Heating mantle

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Crystallizing dish

Melting point apparatus

Thin-layer chromatography (TLC) plates (silica gel)

UV lamp

Procedure
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add ethyl 4-butoxybenzoate (0.1 mol).

Addition of Reagents: To the flask, add absolute ethanol (100 mL) to dissolve the ester.

Subsequently, add hydrazine hydrate (0.2 mol) dropwise to the solution while stirring.

Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain the reflux for

6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Reaction Work-up: After the reaction is complete, allow the mixture to cool to room

temperature. Reduce the volume of the solvent by approximately half using a rotary

evaporator.

Precipitation: Pour the concentrated reaction mixture into a beaker containing 200 mL of ice-

cold distilled water. A white precipitate of 4-Butoxybenzohydrazide will form.
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Isolation and Purification: Collect the crude product by vacuum filtration using a Büchner

funnel. Wash the solid with a small amount of cold distilled water.

Recrystallization: Purify the crude product by recrystallization from a suitable solvent system,

such as an ethanol-water mixture, to obtain pure crystalline 4-Butoxybenzohydrazide.

Drying and Characterization: Dry the purified crystals in a desiccator. Determine the melting

point and characterize the compound using spectroscopic methods (e.g., IR, NMR, and

Mass Spectrometry) to confirm its structure and purity.
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Caption: Workflow for the synthesis of 4-Butoxybenzohydrazide.
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Proposed Mechanism of Action: Tyrosinase
Inhibition
Benzohydrazide and its derivatives have been investigated for their potential to inhibit

tyrosinase, a key enzyme in melanin biosynthesis. The following section proposes a potential

mechanism by which 4-Butoxybenzohydrazide may exert its inhibitory effects on this

pathway.

Tyrosinase catalyzes the oxidation of L-tyrosine to L-DOPA and the subsequent oxidation of L-

DOPA to dopaquinone. Dopaquinone is a precursor for melanin synthesis. Inhibition of

tyrosinase can therefore lead to a reduction in melanin production, which is of interest in the

development of treatments for hyperpigmentation disorders.

The proposed mechanism of inhibition by 4-Butoxybenzohydrazide involves its interaction

with the active site of the tyrosinase enzyme. The hydrazide moiety of the molecule can chelate

the copper ions present in the active site of tyrosinase, thereby inactivating the enzyme. The

butoxy group may enhance the binding affinity of the molecule to the enzyme's active site

through hydrophobic interactions.
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Caption: Proposed tyrosinase inhibition by 4-Butoxybenzohydrazide.

This technical guide serves as a foundational resource for researchers and professionals in the

field of drug development. The provided information on the molecular properties, synthesis, and

potential mechanism of action of 4-Butoxybenzohydrazide is intended to facilitate further

investigation into its therapeutic potential.

To cite this document: BenchChem. [4-Butoxybenzohydrazide: A Technical Overview for
Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331719#4-butoxybenzohydrazide-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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